Cas no 2229270-55-5 (3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229270-55-5
• MF: C₁₂H₁₁ClF₂N₂
• MW: 256.678948640823
• CID: 6015804
• PubChem ID: 165798765
• Update Time: 2025-10-28

3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine
• EN300-1954098
• 2229270-55-5

• Inchi： 1S/C12H11ClF2N2/c13-11-9-4-2-1-3-8(9)7-10(17-11)12(14,15)5-6-16/h1-4,7H,5-6,16H2
• InChI Key： QEOZWRFPRPDCRQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(CCN)(F)F)=N1

Computed Properties

• Exact Mass: 256.0578824g/mol
• Monoisotopic Mass: 256.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine

Introduction to 3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2229270-55-5)

3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2229270-55-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure, combines elements of isoquinoline derivatives with fluorinated and chlorinated functional groups, making it a subject of intense research for its potential applications in drug discovery and development.

The isoquinoline scaffold is a well-documented heterocyclic system with a rich history in medicinal chemistry. Its aromatic structure and ability to interact with biological targets make it a valuable building block for designing novel therapeutic agents. In particular, the presence of a chloroisoquinolin-3-yl moiety in this compound suggests enhanced reactivity and binding affinity, which are critical factors in drug design. The chlorine atom at the 1-position of the isoquinoline ring likely contributes to electrophilic substitution reactions, while the fluorine atoms at the 3-position of the propanamine chain introduce electron-withdrawing effects that can modulate the compound's pharmacokinetic properties.

The amine functional group at the 1-position of the propan chain provides a nucleophilic center for further chemical modifications, enabling the synthesis of more complex derivatives. This structural feature is particularly useful in medicinal chemistry, where modifications at amine groups are commonly employed to optimize solubility, bioavailability, and target binding affinity. The combination of these structural elements makes 3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the chloroisoquinolin-3-yl moiety may interact with proteins involved in cancer pathways, making this compound a potential lead for anticancer drug development. Additionally, the fluorinated propanamine chain could enhance metabolic stability and reduce susceptibility to enzymatic degradation, which are crucial factors for drug efficacy.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data indicate that 3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine exhibits inhibitory activity against certain kinases and transcription factors implicated in oncogenesis. The presence of both chlorine and fluorine atoms appears to fine-tune its binding interactions, providing selectivity over off-target effects. These findings align with broader trends in oncology research, where molecules targeting multiple signaling pathways are sought after for their synergistic effects.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the chloroisoquinoline ring, followed by selective fluorination at the 3-position and functionalization at the amine group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently.

One of the most compelling aspects of this compound is its potential as a tool for understanding disease mechanisms at a molecular level. By investigating its interactions with biological targets, researchers can gain insights into key pathways involved in cancer progression and other diseases. This knowledge can then be leveraged to develop more effective therapeutic strategies tailored to individual patient needs.

The role of fluorine atoms in pharmaceuticals has been well-documented due to their ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. In 3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine, the two fluorine atoms are strategically positioned to influence these properties while maintaining structural integrity. This design principle is increasingly important in modern drug discovery, where optimizing pharmacokinetic profiles is essential for achieving clinical success.

As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into viable therapeutic agents. The interdisciplinary nature of this work underscores the importance of innovative approaches in addressing complex diseases.

The future prospects for 3-(1-chloroisoquinolin-3-yl)-3,3-difluoropropan-1-amine are bright, with ongoing studies exploring its potential in preclinical models and clinical trials. As our understanding of disease biology evolves, so too will our ability to design molecules that precisely target pathological processes. This compound represents an excellent example of how structural innovation can lead to breakthroughs in medicine.